
A Guide to Inter-Laboratory Comparison of
Samarium-144 Measurements

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Samarium-144

CAS No.: 14981-82-9

Cat. No.: B1262722

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the inter-laboratory comparison of Samarium-144 (¹⁴⁴Sm)

measurements, a critical process for ensuring data accuracy and comparability across different

analytical facilities. While no formal, large-scale inter-laboratory proficiency test specifically for

¹⁴⁴Sm has been identified in publicly available literature, this guide constructs a de facto

comparison based on published data for internationally recognized geological certified

reference materials (CRMs). The methodologies and data presented herein serve as a valuable

resource for laboratories seeking to validate their own procedures for Sm isotope analysis.

Data Presentation: A Comparative Analysis of BCR-
2
To illustrate an inter-laboratory comparison, this guide focuses on the United States Geological

Survey (USGS) basalt reference material BCR-2. This material has been analyzed by multiple

laboratories for its isotopic composition. The following table summarizes the reported samarium

isotope ratios involving ¹⁴⁴Sm from a recent high-precision study.
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Note: Uncertainties are reported as 2 standard deviations.

Experimental Protocols
The accurate determination of samarium isotope ratios is a complex analytical process that

requires meticulous sample preparation and the use of high-precision mass spectrometry. The

two primary techniques employed for this purpose are Thermal Ionization Mass Spectrometry

(TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Sample Preparation and Chemical Separation
A multi-step chemical separation process is essential to isolate samarium from the sample

matrix and, crucially, to separate it from other rare earth elements (REEs), particularly

neodymium (Nd) and gadolinium (Gd), which have isotopes that can cause isobaric

interferences.

Sample Digestion: A precisely weighed aliquot of the powdered rock reference material

(typically 100-200 mg) is digested using a mixture of concentrated hydrofluoric (HF) and

nitric (HNO₃) acids. This is often carried out in sealed Teflon vials on a hotplate for several

days to ensure complete dissolution. The solution is then evaporated to dryness and treated

with concentrated HNO₃ to break down any remaining fluoride precipitates.

Initial Matrix Removal: The digested sample is redissolved, and a primary ion-exchange

chromatography step is performed to separate the bulk of the major matrix elements (e.g.,

Fe, Al, Ca, Mg).
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Rare Earth Element (REE) Group Separation: The REE fraction is then isolated from the

remaining matrix elements using a specialized extraction chromatography resin, such as

TRU-Spec™ resin.

Samarium-Neodymium Separation: This is a critical step to eliminate the isobaric

interference of ¹⁴⁴Sm on ¹⁴⁴Nd (a key isotope in Sm-Nd geochronology). This separation is

typically achieved using a cation exchange resin with an alpha-hydroxyisobutyric acid (α-

HIBA) eluent or, more commonly in recent studies, with extraction chromatography resins

like DGA (N,N,N',N'-tetra-n-octyldiglycolamide) resin.[1] This step is carefully calibrated to

achieve a clean separation of the Sm and Nd fractions.[1]

Samarium Purification: The collected Sm fraction may undergo further purification steps to

remove any remaining interfering elements, such as gadolinium, which has isotopes that can

interfere with samarium isotopes (e.g., ¹⁵²Gd with ¹⁵²Sm).

Mass Spectrometric Analysis
Thermal Ionization Mass Spectrometry (TIMS):

TIMS is a highly precise technique for isotope ratio measurements of elements with low

ionization potentials, such as samarium.

Filament Loading: The purified samarium fraction is loaded onto a rhenium (Re) filament in a

multi-filament assembly (typically a double or triple filament setup). A phosphate solution is

often added to enhance ionization efficiency.[1]

Ionization and Analysis: The filaments are heated under high vacuum in the TIMS source.

The sample evaporates from one filament and is ionized on a hotter filament. The resulting

ion beam is accelerated, focused, and separated by mass in a magnetic field.

Data Collection: The separated ion beams are measured simultaneously in multiple Faraday

cup detectors. Data are typically collected in static or multi-static mode. For high-precision

analysis of the low-abundance ¹⁴⁴Sm isotope, a multi-static method may be employed to

improve measurement precision.[1]

Mass Fractionation Correction: Instrumental mass fractionation is corrected by normalizing

the measured isotope ratios to a known, stable isotope ratio. For samarium, the ¹⁴⁷Sm/¹⁵²Sm
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ratio is commonly used for this correction.[1]

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS):

MC-ICP-MS offers higher sample throughput compared to TIMS and can be effective for Sm

isotope analysis.

Sample Introduction: The purified samarium solution is introduced into an argon plasma,

which efficiently ionizes the sample.

Ion Focusing and Mass Analysis: The ions are extracted from the plasma and focused into a

beam, which is then separated by mass in a magnetic sector analyzer.

Data Collection and Correction: Similar to TIMS, the ion beams are detected by a series of

Faraday cups. Data acquisition and correction for instrumental mass bias are performed,

often using a sample-standard bracketing technique or an internal standard. Isobaric

interferences from other elements must be carefully corrected for.

Visualizing the Workflow and Comparison Logic
To better understand the analytical process and the principles of inter-laboratory comparison,

the following diagrams are provided.

Sample Preparation Mass Spectrometry

Rock Powder (CRM) Acid Digestion
(HF + HNO₃)

Matrix Element
Separation

REE Group
Separation

Sm-Nd Separation
(DGA Resin)

Final Sm
Purification

Filament Loading (TIMS)
or Nebulization (MC-ICP-MS)

Isotope Ratio
Measurement

Data Acquisition &
Correction

Click to download full resolution via product page

Fig. 1: General experimental workflow for samarium isotopic analysis.
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Fig. 2: Logical diagram of an inter-laboratory comparison study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1262722?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

